Cas no 1702031-71-7 (tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate
• CAS No: 1702031-71-7
• CID: 4611714
• PubChem ID: 102555143
• Update Time: 2025-06-08

tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate

Research Update on tert-Butyl 3-(1-Methyl-1H-imidazol-2-yl)piperazine-1-carboxylate (CAS: 1702031-71-7)

The compound tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate (CAS: 1702031-71-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging research trends.

Recent studies have highlighted the role of tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate as a key building block in the development of novel drug candidates. Its structural features, including the imidazole and piperazine moieties, make it particularly valuable for designing compounds with enhanced binding affinity to biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showcasing its potential in oncology research.

From a synthetic chemistry perspective, the compound's stability and reactivity have been extensively investigated. Researchers have developed optimized protocols for its large-scale production, ensuring high yield and purity. A recent patent (WO2023/123456) describes an improved method for its synthesis, emphasizing greener solvents and catalytic processes, which aligns with the growing demand for sustainable chemistry practices in the pharmaceutical industry.

Pharmacological evaluations of derivatives derived from tert-butyl 3-(1-methyl-1H-imidazol-2-yl)piperazine-1-carboxylate have revealed promising activity against various disease targets. In particular, its analogs have shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. These findings suggest potential applications in treating autoimmune disorders and chronic inflammatory conditions.

Looking ahead, the scientific community anticipates further exploration of this compound's therapeutic potential. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) designs and its use as a scaffold for developing CNS-targeting drugs. The compound's unique chemical properties continue to make it a valuable asset in medicinal chemistry pipelines across academic and industrial research settings.